Cas no 1803566-95-1 (3-[(pentan-2-yl)amino]benzonitrile hydrochloride)

• Product Name: 3-[(pentan-2-yl)amino]benzonitrile hydrochloride
• CAS No: 1803566-95-1
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 4615672
• PubChem ID: 91647602
• Update Time: 2025-06-08

3-[(pentan-2-yl)amino]benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(pentan-2-yl)amino]benzonitrile hydrochloride

• Inchi： 1S/C12H16N2.ClH/c1-3-5-10(2)14-12-7-4-6-11(8-12)9-13;/h4,6-8,10,14H,3,5H2,1-2H3;1H
• InChI Key： OAGTZESRZPUXRX-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C#N)C=1)C(C)CCC.Cl

Additional information on 3-[(pentan-2-yl)amino]benzonitrile hydrochloride

Introduction to 3-[(pentan-2-yl)amino]benzonitrile hydrochloride (CAS No. 1803566-95-1)

3-[(pentan-2-yl)amino]benzonitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803566-95-1, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of benzonitrile derivatives, characterized by a benzene ring substituted with a nitrile group and an amine moiety linked to a pentan-2-yl chain. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable intermediate in synthetic chemistry and drug development.

The structural uniqueness of 3-[(pentan-2-yl)amino]benzonitrile hydrochloride lies in its dual functionality: the electron-withdrawing nitrile group and the electron-donating amine group. This combination imparts distinct reactivity, making it a versatile building block for designing novel molecules. In recent years, this compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry have highlighted the significance of 3-[(pentan-2-yl)amino]benzonitrile hydrochloride in virtual screening campaigns. Its molecular framework is well-suited for interacting with biological targets such as enzymes and receptors, making it an attractive scaffold for drug discovery. Researchers have leveraged molecular docking studies to explore its binding affinity with various therapeutic targets, including kinases and proteases implicated in cancer and autoimmune diseases.

In the context of drug development, the pentan-2-yl side chain plays a crucial role in modulating pharmacokinetic properties such as lipophilicity and metabolic stability. This feature is particularly important for optimizing oral bioavailability and reducing off-target effects. The hydrochloride salt form further contributes to improved pharmacokinetics by enhancing solubility and ensuring consistent drug delivery profiles.

One of the most compelling aspects of 3-[(pentan-2-yl)amino]benzonitrile hydrochloride is its role as a precursor in synthesizing more complex pharmacophores. Researchers have reported its utility in constructing indole derivatives and pyrazole analogs, which exhibit significant biological activity. These derivatives have shown promise in preclinical studies as potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The nitrile group in 3-[(pentan-2-yl)amino]benzonitrile hydrochloride serves as a versatile handle for further functionalization through nucleophilic addition reactions. This reactivity has been exploited to develop novel heterocyclic compounds with enhanced therapeutic potential. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl moieties, expanding the structural diversity of derived compounds.

Recent studies have also explored the role of 3-[(pentan-2-yl)amino]benzonitrile hydrochloride in modulating inflammatory pathways. Its derivatives have demonstrated anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The synthesis of 3-[(pentan-2-yl)amino]benzonitrile hydrochloride involves multi-step organic transformations, including nucleophilic substitution, reduction, and salt formation. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to enhance yield and purity. These techniques ensure that researchers obtain high-quality starting materials for subsequent derivatization efforts.

In conclusion, 3-[(pentan-2-yl)amino]benzonitrile hydrochloride (CAS No. 1803566-95-1) represents a valuable asset in pharmaceutical research due to its unique structural features and broad applicability. Its role as a key intermediate in drug discovery underscores its importance in developing novel therapeutics for various diseases. As research continues to uncover new applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.